Cas no 75737-41-6 (9H-Purin-6-amine,N-[(2-methoxyphenyl)methyl]-)
![9H-Purin-6-amine,N-[(2-methoxyphenyl)methyl]- structure](https://ossimg.kuujia.com/scimg/76000/75737-41-6x500.png)
75737-41-6 structure
Product Name:9H-Purin-6-amine,N-[(2-methoxyphenyl)methyl]-
CAS No:75737-41-6
MF:C13H13N5O
MW:255.275221586227
CID:577682
PubChem ID:756722
Update Time:2025-04-19
9H-Purin-6-amine,N-[(2-methoxyphenyl)methyl]- Chemical and Physical Properties
Names and Identifiers
-
- 9H-Purin-6-amine,N-[(2-methoxyphenyl)methyl]-
- N-[(2-methoxyphenyl)methyl]-7H-purin-6-amine
- ORTHO-METHOXYTOPOLIN
- 6-(2-methoxybenzylamino)purine
- 6-o-methoxybenzylaminopurine
- AC1LFNT9
- AC1Q4EFY
- IFLab1_002369
- N-(2-methoxybenzyl)-9H-purin-6-amine
- STOCK1N-68781
- SureCN1442841
- SureCN1442843
- AKOS002203767
- AB00431215-06
- SCHEMBL1442841
- HMS1418L15
- BDBM38489
- NCGC00168504-01
- Z372969502
- SMR000017655
- F0578-0207
- CHEMBL1528816
- 75737-41-6
- NSC-145032
- NCGC00168504-02
- MLS000101257
- SR-01000007371-1
- 6-(2-methoxyphenyl)methylamino-9h-purine
- o-anisyl(7H-purin-6-yl)amine
- NSC145032
- NCGC00081912-02
- SR-01000007371
- DTXSID10353877
- AKOS008968412
- SCHEMBL17933796
- NCGC00081912-03
- EU-0055713
- cid_756722
- o-Methoxytopolin
-
- Inchi： 1S/C13H13N5O/c1-19-10-5-3-2-4-9(10)6-14-12-11-13(16-7-15-11)18-8-17-12/h2-5,7-8H,6H2,1H3,(H2,14,15,16,17,18)
- InChI Key： STWJKIOLMNHFIK-UHFFFAOYSA-N
- SMILES： C1N=C(NCC2C=CC=CC=2OC)C2N=CNC=2N=1
Computed Properties
- Exact Mass: 255.11219
- Monoisotopic Mass: 255.11201
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 290
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 75.7
- XLogP3: 0.0860000000000001
Experimental Properties
- Density: 1.37
- Boiling Point: 412.5°Cat760mmHg
- Flash Point: 203.3°C
- Refractive Index: 1.694
- PSA: 75.72
- LogP: 2.04660
9H-Purin-6-amine,N-[(2-methoxyphenyl)methyl]- Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
75737-41-6 (9H-Purin-6-amine,N-[(2-methoxyphenyl)methyl]-) Related Products
- 20366-83-0(ortho-Topolin)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
- 2229220-02-2(3-(1-bromo-2-methylpropan-2-yl)-4-chloro-2-fluoropyridine)
Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier
CN Supplier
Reagent
Yunnanjiuzhen
Gold Member
Audited Supplier
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent